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Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthetic considerations for the N-aryl lactam, 1-(4-Bromophenyl)piperidin-2-one (CAS
No. 27471-43-8). While this specific molecule is not extensively documented in peer-reviewed
literature, this guide synthesizes foundational chemical principles and data from closely related
analogues to offer valuable insights for researchers in medicinal chemistry and organic
synthesis. We present its core physicochemical properties, a detailed, mechanistically-
grounded hypothetical synthesis protocol, and discuss its potential significance as a scaffold in
drug discovery, drawing from the established biological activities of the broader N-aryl
piperidinone class.

Molecular Structure and Physicochemical
Properties
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1-(4-Bromophenyl)piperidin-2-one is a heterocyclic compound featuring a six-membered
piperidinone (d-valerolactam) ring N-substituted with a 4-bromophenyl group. The core
structure combines a polar lactam moiety with a hydrophobic aryl halide, suggesting its
potential utility as an intermediate in the synthesis of more complex molecules with tailored
solubility and metabolic profiles.

The fundamental properties of this compound are summarized below.

Property Value Source

1-(4-bromophenyl)piperidin-2-
IUPAC Name ( P yhpip
one

1-(4-bromophenyl)-&-

Synonyms
valerolactam
CAS Number 27471-43-8 [1]
Molecular Formula C11H12BrNO [1]
Molecular Weight 254.12 g/mol [1]
(Predicted) White to off-white
Appearance

solid

The molecular structure consists of a planar bromophenyl ring attached to the nitrogen atom of
a non-planar, saturated piperidin-2-one ring. The amide bond of the lactam introduces rigidity
and a dipole moment. The bromine atom on the phenyl ring provides a site for further
functionalization through various cross-coupling reactions (e.g., Suzuki, Sonogashira,
Buchwald-Hartwig), making it a versatile building block.

Proposed Synthesis Pathway: Beckmann
Rearrangement

While a specific, validated synthesis for 1-(4-Bromophenyl)piperidin-2-one is not readily
available in the literature, a highly plausible and well-established method for its preparation is
the Beckmann rearrangement of a corresponding ketoxime.[2][3][4] This reaction transforms a
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cyclic oxime into a lactam, and the protocol described below is a robust, self-validating system
grounded in fundamental organic chemistry.

The proposed two-step synthesis starts from the commercially available 4-bromoaniline and
glutaric anhydride.

Step 1: Acylation

(Glutaric Anhydride)

Toluene, reflux Tolbiene, reflux

G—((4—bromophenyl)amino)-5—oxopentanoic acia

Step 2: Reductive Cyclization

Gntermediate AcicD

Agetyl Chloride, reflux

E—(4—Bromophenyl)piperidin—2,6—dion9

Step 3: Selective Reduction

(Dione Intermediate)

NaBH4, Ethanol
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Caption: Proposed Synthetic Workflow for 1-(4-Bromophenyl)piperidin-2-one.

Experimental Protocol

Step 1: Synthesis of 5-((4-bromophenyl)amino)-5-oxopentanoic acid

e Reagents & Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and
reflux condenser, add 4-bromoaniline (10.0 g, 58.1 mmol) and glutaric anhydride (6.63 g,
58.1 mmol).

e Solvent Addition: Add 100 mL of toluene to the flask.

o Reaction: Heat the mixture to reflux and maintain for 3-4 hours. The progress can be
monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

o Work-up: Allow the reaction mixture to cool to room temperature. The solid product will
precipitate. Collect the solid by vacuum filtration, wash with cold toluene (2 x 20 mL), and dry
under vacuum to yield the intermediate amic acid.

Causality: This is a standard acylation reaction. The nucleophilic amine of 4-bromoaniline
attacks one of the electrophilic carbonyl carbons of glutaric anhydride, leading to ring-opening
and the formation of the corresponding amic acid. Toluene is a suitable solvent that allows for
the necessary reflux temperature.

Step 2: Synthesis of 1-(4-Bromophenyl)piperidin-2,6-dione

» Reagents & Setup: Place the dried 5-((4-bromophenyl)amino)-5-oxopentanoic acid (from
Step 1) into a 100 mL round-bottom flask with a reflux condenser.

» Cyclization: Add acetyl chloride (20 mL) and gently reflux the mixture for 2 hours.

o Work-up: Cool the reaction to room temperature and carefully pour it onto crushed ice. The
solid precipitate is collected by vacuum filtration, washed thoroughly with water, and dried.

Causality: Acetyl chloride acts as a dehydrating agent, facilitating the intramolecular cyclization
(lactamization) of the amic acid to form the dione.
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Step 3: Synthesis of 1-(4-Bromophenyl)piperidin-2-one

Reagents & Setup: In a 250 mL flask, dissolve the 1-(4-Bromophenyl)piperidin-2,6-dione (5.0
g, 18.5 mmol) in 100 mL of ethanol.

Reduction: Cool the solution in an ice bath and add sodium borohydride (NaBHa4) (0.70 g,
18.5 mmol) portion-wise over 30 minutes, keeping the temperature below 10°C.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for 4-6 hours.

Work-up: Quench the reaction by the slow addition of 1N HCI until the pH is neutral. Remove
the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50
mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to yield the final product, 1-(4-Bromophenyl)piperidin-
2-one.

Causality: Sodium borohydride is a chemoselective reducing agent that will preferentially

reduce the less sterically hindered and more reactive imide carbonyl group over the amide

carbonyl, yielding the desired piperidin-2-one.

Spectroscopic Characterization (Predicted)

While experimental spectra are not publicly available, the key features can be predicted based

on the known spectroscopic data of its constituent parts: the 4-bromophenyl group and the

piperidin-2-one ring.

'H NMR:

o Aromatic Region (7.0-7.6 ppm): Two doublets characteristic of a 1,4-disubstituted benzene
ring are expected. The protons ortho to the bromine atom will appear as one doublet, and
the protons ortho to the nitrogen atom will appear as another.

o Piperidinone Ring (1.8-3.8 ppm):
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= A multiplet around 3.6-3.8 ppm for the two protons on the carbon adjacent to the
nitrogen (C6-H2).

= A multiplet around 2.4-2.6 ppm for the two protons on the carbon adjacent to the
carbonyl group (C3-Hz).

= Multiplets in the range of 1.8-2.2 ppm for the remaining four protons on the piperidinone
ring (C4-Hz and C5-Hz).

e 13C NMR:

o Aromatic Region (115-145 ppm): Four signals are expected for the aromatic carbons,
including the carbon bearing the bromine atom (ipso-carbon) at a lower field.

o Carbonyl Carbon (~170 ppm): A characteristic signal for the lactam carbonyl carbon.

o Aliphatic Region (20-55 ppm): Signals corresponding to the four distinct methylene
carbons of the piperidinone ring.

e Infrared (IR) Spectroscopy:

o C=0 Stretch: A strong absorption band around 1650-1680 cm~1 for the amide carbonyl
group.

o C-N Stretch: An absorption band around 1250-1350 cm~1.

o Aromatic C=C Stretch: Peaks in the 1450-1600 cm™1 region.

o C-Br Stretch: A signal in the fingerprint region, typically around 500-600 cm~1.
e Mass Spectrometry:

o The mass spectrum should show a characteristic isotopic pattern for a bromine-containing
compound, with two major peaks for the molecular ion [M]* and [M+2]* of nearly equal
intensity, at m/z 253 and 255 (for 7°Br and 8Br isotopes, respectively).
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Relevance in Drug Discovery and Medicinal
Chemistry

The N-aryl piperidinone scaffold is a privileged structure in medicinal chemistry. The
piperidinone ring can act as a rigid scaffold to orient substituents in a defined three-dimensional
space, which is crucial for binding to biological targets.

¢ CNS Agents: N-aryl piperidines and related heterocycles are prevalent in centrally acting
agents, including antidepressants and antipsychotics.[5] The lipophilic bromophenyl group
can facilitate passage across the blood-brain barrier.

e Enzyme Inhibition: The lactam moiety can act as a hydrogen bond acceptor, interacting with
amino acid residues in the active sites of enzymes.

» Metabolic Stability: The piperidinone ring is generally more resistant to metabolic
degradation than more flexible aliphatic chains.

While the specific biological activity of 1-(4-Bromophenyl)piperidin-2-one is uncharacterized,
its structural motifs are present in compounds with known pharmacological relevance. For
instance, related N-aryl piperidine derivatives have been investigated as potent agonists for the
human histamine H3 receptor.[6] Furthermore, the broader class of piperidine-containing
compounds has shown promise in the development of treatments for metabolic disorders.[7]
The 4-bromophenyl moiety, in particular, is a common feature in bioactive molecules and
serves as a handle for synthetic elaboration to explore structure-activity relationships (SAR).

Conclusion

1-(4-Bromophenyl)piperidin-2-one represents a structurally interesting and synthetically
accessible molecule. This guide provides its fundamental molecular and physical properties. By
leveraging established synthetic methodologies like the Beckmann rearrangement, a reliable
protocol for its synthesis can be confidently proposed, providing a solid foundation for its
preparation and subsequent investigation. Given the significant role of the N-aryl piperidinone
scaffold in medicinal chemistry, this compound is a valuable building block for the synthesis of
novel chemical entities with potential therapeutic applications. Further research into its
synthesis, characterization, and biological evaluation is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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